Cas no 4778-76-1 (1-Ethyl-1H-pyrrole-2-carboxylic acid)

1-Ethyl-1H-pyrrole-2-carboxylic acid structure
4778-76-1 structure
Product Name:1-Ethyl-1H-pyrrole-2-carboxylic acid
CAS No:4778-76-1
MF:C7H9NO2
MW:139.151861906052
MDL:MFCD08704772
CID:1088375
PubChem ID:15442598
Update Time:2025-04-20

1-Ethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-1H-pyrrole-2-carboxylic acid
    • N-ethyl pyrrole-2-carboxylic acid
    • EN300-43700
    • 4778-76-1
    • AT16118
    • 1-ethylpyrrole-2-carboxylic acid
    • XCOJUFQICAEQEP-UHFFFAOYSA-N
    • SCHEMBL29229
    • MFCD08704772
    • DB-259540
    • AKOS009516970
    • SB62274
    • Z425487628
    • AM100861
    • CS-0216460
    • 1-ethyl-1H-pyrrole-2-carboxylicacid
    • MDL： MFCD08704772
    • Inchi： 1S/C7H9NO2/c1-2-8-5-3-4-6(8)7(9)10/h3-5H,2H2,1H3,(H,9,10)
    • InChI Key： XCOJUFQICAEQEP-UHFFFAOYSA-N
    • SMILES： CCN1C(C(=O)O)=CC=C1

Computed Properties

  • Exact Mass: 139.063328530g/mol
  • Monoisotopic Mass: 139.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 42.2Ų

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1-Ethyl-1H-pyrrole-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4778-76-1)1-Ethyl-1H-pyrrole-2-carboxylic acid
Order Number:A1087219
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:28
Price ($):166.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4778-76-1)1-Ethyl-1H-pyrrole-2-carboxylic acid
A1087219
Purity:99%
Quantity:1g
Price ($):166.0
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